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Compound of Interest

Compound Name: Trilmethyl) Phosphite-d9
CAS No.: 96201-07-9
Cat. No.: B029246
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An In-depth Technical Guide to the Spectroscopic Characterization of Trilmethyl) Phosphite-
d9

Introduction

Tri(methyl) phosphite-d9, with the chemical formula C3sDoOsP, is the deuterated isotopologue
of trimethyl phosphite.[1] This colorless liquid is a valuable tool in various research fields,
particularly in mechanistic studies and as an internal standard in analytical chemistry. Its utility
stems from the replacement of hydrogen atoms with deuterium, which alters its spectroscopic
properties in a predictable manner without significantly changing its chemical reactivity. This
guide provides a comprehensive overview of the spectroscopic data for Tri(methyl)
phosphite-d9, offering insights for researchers, scientists, and professionals in drug
development.

Molecular Structure and Synthesis

Tri(methyl) phosphite-d9 possesses a pyramidal phosphorus(lll) center bonded to three
methoxy-d3 groups.
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Caption: Key NMR coupling interactions in Tri(lmethyl) Phosphite-d9.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Wavenumber (cm~?) Intensity Assignment
~2200-2250 Strong C-D stretch
~1000-1100 Strong P-O-C stretch
~700-800 Medium P-O stretch

o Experimental Protocol: IR Spectroscopy

o Acquire the IR spectrum of a neat liquid sample between two salt plates (e.g., NaCl or
KBr).

o Alternatively, a solution in a suitable solvent (e.g., CCls) can be used in an appropriate
cell.

o Record the spectrum over the range of 4000-400 cm™1,

The most significant feature in the IR spectrum of Tri(methyl) phosphite-d9, when compared
to its non-deuterated analog, is the appearance of strong C-D stretching vibrations in the 2200-
2250 cm~1 region, and the absence of C-H stretches around 2800-3000 cm~1. The P-O-C and
P-O stretching frequencies are also characteristic. [2][3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and offering structural clues.

m/z Relative Intensity (%) Assighment

133 High [M]* (Molecular lon)
100 Medium [M - OCDs]*

67 Medium [P(O)CDs]*
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o Experimental Protocol: Mass Spectrometry

o Introduce a dilute solution of the sample into the mass spectrometer, often via a gas
chromatograph (GC-MS) for separation and purification. [4] 2. lonize the sample using a
suitable technique, such as electron ionization (El).

o Detect the ions and generate a mass spectrum.

The molecular ion peak for Tri(methyl) phosphite-d9 is expected at m/z 133, corresponding to
the molecular weight of C3sDsOsP. [Ll]Common fragmentation pathways may include the loss of
a methoxy-d3 radical (-OCDs) or other rearrangements.

Conclusion

The spectroscopic characterization of Trilmethyl) phosphite-d9 is a multifaceted process that
relies on the combined application of NMR, IR, and mass spectrometry. Each technique
provides unique and complementary information that, when taken together, allows for the
unambiguous identification and structural confirmation of this important deuterated compound.
The data presented in this guide serve as a valuable reference for researchers utilizing
Tri(methyl) phosphite-d9 in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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